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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

Physicochemical Properties & Storage

The table below summarizes the key identifying information and physical properties for Cbz-L-Serine

methyl ester (CAS 1676-81-9) that are relevant for its handling and storage [1] [2] [3].

Property Specification / Value

CAS Number 1676-81-9 [1] [2] [3]

Molecular Formula C12H15NO5 [1] [2] [3]

Molecular Weight 253.25 g/mol [1] [2] [3]

Physical Form Viscous liquid or solid (clear, waxy solid); can appear as a pale yellow liquid
or solid [1] [2] [3]

Melting Point 41-43 °C (lit.) [2] [3]

Boiling Point 170 °C at 0.1 mmHg [1] [2]

Flash Point >230 °F (113 °C) [1] [2]

Specific Optical
Rotation

-13.4° to -13.5° (C=1 in methanol) [1] [2]
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Handling & Storage Guidelines

Based on the gathered specifications, here are the recommended handling and storage protocols:

Storage Conditions: The compound should be stored sealed in a dry container, protected from light

(Keep in dark place) [2] [3]. While one source suggests storage at -15°C [3], another indicates it can
be stored at room temperature [1]. For optimal long-term stability, refrigeration is advisable.

Solubility: It is soluble in chloroform and methanol [2], which indicates it is best handled in organic
solvents.

Handling Precautions: The safety information suggests this compound may cause irritation. The
hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation) [2]. Precautionary measures
include using personal protective equipment and avoiding breathing dust/fume/gas/mist [2].

FAQs & Troubleshooting

Here are answers to common questions that users might encounter:

Q1: My sample of Cbz-L-Serine methyl ester is a pale yellow color (or a viscous liquid). Is it still

acceptable for use?

A: Yes. The product specification notes that the material can be a "viscous liquid or solid" and
the color can be "pale yellow" [1] [2]. This is within the described physical characteristics. You

can proceed with its use, though performing a quick purity check (e.g., TLC or HPLC if
available) against a known standard is always good practice if the stability is in question.

Q2: What is the recommended method to confirm the identity and purity of this compound?

A: You can use several methods:
Specific Rotation: Measure the optical rotation and compare it to the specified range of

-13.4° to -13.5° (C=1, MeOH) [1] [2].
Spectroscopy: An authentic infrared (IR) spectrum is available for comparison [1].

Chromatography: The product has an assay purity of 94% minimum by HPLC [1].

Q3: My compound has solidified. What is the best way to handle it?

A: The melting point is noted as 41-43°C [2] [3]. To liquefy a solidified sample, gently warm it to

a temperature just above this range (e.g., 45-50°C) using a water bath. Avoid overheating to
prevent potential decomposition.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.chemsrc.com/en/cas/1676-81-9_513891.html
https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Workflow for Stability Assessment

For researchers who need to verify the stability of this compound under their specific storage conditions, the

following workflow can be implemented. This diagram outlines the key steps in a stability assessment

protocol:

Analytical Tests

Start: Stability Assessment

Aliquot Sample
(Note physical state & color)

Subject to Storage Condition
(Room Temp, 4°C, -15°C)

At Designated Time Point

Perform Analytical Tests

Compare vs. Baseline & Fresh StandardTLC (Purity) HPLC Assay Optical Rotation NMR Spectroscopy

Determine Stability Profile

Click to download full resolution via product page

The specific experimental protocols for the key analytical techniques mentioned in the workflow are:
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TLC (Thin-Layer Chromatography): Spot a small amount of the sample dissolved in a suitable

solvent (e.g., chloroform or methanol) on a TLC plate. Develop the plate using an appropriate solvent
system. Any new spots appearing over time, compared to a fresh standard and the baseline sample,

indicate the formation of degradation products.
HPLC Assay: Analyze the sample using a validated HPLC method. A decrease in the area of the

main peak and/or the appearance of new peaks in the chromatogram over time are indicators of
degradation. The commercial product is specified to have a purity of 94% min. (HPLC) [1].

Specific Optical Rotation: Dissolve an accurately weighed sample in methanol to a concentration of
1g/100mL and measure the optical rotation using a polarimeter. A significant deviation from the

specified range of -13.4° to -13.5° [1] [2] suggests a change in chiral purity or chemical structure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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